Cas no 204933-84-6 ((R)-[(Rucl(H8-binap))2(MU-CL)3][NH2ME2])

• Product Name: (R)-[(Rucl(H8-binap))2(MU-CL)3][NH2ME2]
• CAS No: 204933-84-6
• MF: C₉₀H₉₁Cl₅NP₄Ru₂
• MW: 1689.99230217934
• CID: 241420
• PubChem ID: 329761473
• Update Time: 2025-04-19

(R)-[(Rucl(H8-binap))2(MU-CL)3][NH2ME2] Chemical and Physical Properties

Names and Identifiers

• (R)-[(RUCL(H8-BINAP))2(Μ-CL)3][NH2ME2]
• Dimethylammonium dichlorotri(?chloro)bis[(R)-(+)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl]diruthenate(II) [NH2Me2][{RuCl((R)-H8-binap)}2(?Cl)3]
• ,6,6&#039
• ,7,7&#039
• ,8,8&#039
• -binaphthyl]diru
• -binaphthyl]diruthenate(II) [NH2Me2][{RuCl((R)-H8-binap
• -bis(diphenylphosphino)-5,5&#039
• Dimethylammonium dichlorotri(?chloro)bis[(R)-(+)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl]diruthenate(II) [NH2Me2][{RuCl((R)-H8-
• -octahydro-1,1&#039
• [NH2Me2][[RuCl((R)-H8-binap)]2(mu-Cl)3]
• (R)-[(RUCL(H8-BINAP))2(MU-CL)3][NH2ME2]
• [1-(2-diphenylphosphanyl-5,6,7,8-tetrahydronaphthalen-1-yl)-5,6,7,8-tetrahydronaphthalen-2-yl]-diphenylphosphane;N-methylmethanamine;ruthenium;trichloronioruthenium(1-);chloride;hydrochloride
• DIMETHYLAMMONIUM DICHLOROTRI(MU-CHLORO)BIS[(S)-(-)-2,2'-BIS(DIPHENYLPHOSPHINO)-5,5',6,6',7,7',8,8'-OCTAHYDRO-1,1'-BINAPHTHYL]DIRUTHENATE(II)
• Dimethylammonium dichlorotri(mu-chloro)bis[(R)-(+)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octa
• 204933-84-6
• (R)-[(RuCl(H8-BINAP))2(?-Cl)3][NH2Me2]
• J-013356
• (R)-[(RuCl(H8-BINAP))2(-Cl)3][NH2Me2]
• 944451-12-1
• (S)-[(RUCL(H8-BINAP))2(MU-CL)3][NH2ME2]
• Dimethylammonium dichlorotri(-chloro)bis[(S)-(-)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl]diruthenate(II)
• (R)-[(Rucl(H8-binap))2(MU-CL)3][NH2ME2]

• MDL： MFCD09753036
• Inchi： 1S/2C44H40P2.C2H7N.5ClH.2Ru/c2*1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38;1-3-2;;;;;;;/h2*1-12,19-26,29-32H,13-18,27-28H2;3H,1-2H3;5*1H;;/q;;;;;;;;;+2/p-1
• InChI Key： GTOHIFITHYJFSD-UHFFFAOYSA-M
• SMILES： [Ru-]([ClH+])([ClH+])[ClH+].[Ru].Cl.[Cl-].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC2CCCCC=2C=1C1=C(C=CC2CCCCC1=2)P(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC2CCCCC=2C=1C1=C(C=CC2CCCCC1=2)P(C1C=CC=CC=1)C1C=CC=CC=1.N(C)C

Computed Properties

• Exact Mass: 1685.24000
• Monoisotopic Mass: 1688.263144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 102
• Rotatable Bond Count: 14
• Complexity: 809
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: >100°C
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 66.39000
• LogP: 16.66670
• Solubility: Not available
• Sensitiveness: air sensitive
• Vapor Pressure: Not available

(R)-[(Rucl(H8-binap))2(MU-CL)3][NH2ME2] Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8°C